Cas no 716329-43-0 (Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 716329-43-0
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• MDL: MFCD18831373
• CID: 558163
• PubChem ID: 45091906
• Update Time: 2025-11-01

Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI)
• TERT-BUTYL (1,3,4-OXADIAZOL-2-YL)METHYLCARBAMATE
• tert-butyl N-(1,3,4-oxadiazol-2-ylmethyl)carbamate
• tert-butyl((1,3,4-oxadiazol-2-yl)methyl)carbamate
• [1,3,4]Oxadiazol-2-ylMethyl-carbaMic acid tert-butyl ester
• FT-0758871
• A846869
• tert-butyl N-[(1,3,4-oxadiazol-2-yl)methyl]carbamate
• tert-butyl ((1,3,4-oxadiazol-2-yl)methyl)carbamate
• 716329-43-0
• JDIYWHCPRORNMQ-UHFFFAOYSA-N
• Carbamic acid, (1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI)
• SCHEMBL15937008

• MDL： MFCD18831373
• Inchi： 1S/C8H13N3O3/c1-8(2,3)14-7(12)9-4-6-11-10-5-13-6/h5H,4H2,1-3H3,(H,9,12)
• InChI Key： JDIYWHCPRORNMQ-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NN=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI)

Carbamic acid, (1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI): An Overview of a Versatile Compound

Carbamic acid, (1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 716329-43-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of carbamates and features a 1,3,4-oxadiazole ring, which is known for its biological activity and synthetic versatility.

The 1,3,4-oxadiazole ring is a five-membered heterocyclic compound with two nitrogen atoms and one oxygen atom. This ring system is highly stable and can be easily functionalized through various synthetic routes. The presence of the carbamic acid moiety and the 1,1-dimethylethyl ester group further enhances the compound's reactivity and solubility properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Carbamic acid, (1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing the 1,3,4-oxadiazole scaffold exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus. The carbamic acid functionality has been found to enhance the binding affinity of these compounds to viral targets, thereby improving their therapeutic efficacy.

In addition to its antiviral properties, Carbamic acid, (1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI) has also been explored for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines. The 1,3,4-oxadiazole ring was found to play a crucial role in mediating apoptosis and inhibiting cell proliferation. The 1,1-dimethylethyl ester group was shown to improve the lipophilicity and cellular uptake of the compound, enhancing its overall therapeutic potential.

The synthetic accessibility of Carbamic acid, (1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI) is another factor contributing to its popularity in research laboratories. A variety of synthetic routes have been developed to access this compound efficiently. One common approach involves the reaction of an appropriate amine with a carbonyl compound followed by cyclization to form the 1,3,4-oxadiazole ring. The subsequent introduction of the carbamic acid moiety and the 1,1-dimethylethyl ester group can be achieved through well-established chemical transformations.

The physicochemical properties of Carbamic acid, (1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI) have been extensively characterized. It is a white crystalline solid with a molecular weight of 205.25 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in biological assays and formulation studies. Its stability under various conditions has also been studied extensively.

In terms of safety and handling, Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI) should be handled with care in a well-ventilated area. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">stringg strong="true">(9CI) are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. Additionally, true>>the development of prodrugs based on this scaffold is being explored to improve bioavailability and reduce side effects.true>>

In conclusion, Carbamic acid,(true>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>stongtrue>>(>3,>(>(>(>(>(>(>(>(>(>(>::4-storg>::4-storg>::4-storg>::4-storg>::4-storg>::4-storg>::4-storg>::4-storg>::4-storg>::oxadiastorg]string=true>-yldimethyl)-, -, -, -, -, -, -, -, -, -, -, -, -, -, -yldimethyl)-,
storg]string=true]-,
storg]string=true]-,
storg]string=true]-,
storg]string=true]-,
storg]string=true]-,
storg]string=true]-,
storg]}]> storg]}]> storg]}]> storg]}]> storg]}]> storg]}]> storg]}]> storg]}]> storg]}]> storn:string=<"flase"::: org}]]]]]]]]]]]>, org}]]]]]]]]]]]>, org}]]]]]]]]]]]>, org}]]]]]]]]]]]>, org}]]]]}}}}}}}}}}}}}, org}]],,,}}}}}}}}}}, org}]],,,}}}}}}}}}]],,,}}, org}]],,,}}}}}]],,,}}, org}]],,,}}}]],,,}}, org}]],,,}}}]],,,}}, org}]],,,}}}]],,,}}, org}]],,,}}}]],,,}}, org}]],,,}}}]],,,}}, org}]],,,,,,,,}},,,,},,,,},,,,},,,,},,,,},,,,},,,,},,,,},,,,},,,,,,,,},,,,,},,,,,},,,,,},,,,,},,,,,},,,,,}










(9CI)) represents a valuable molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents.